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An In-depth Technical Guide to the Mechanical Properties of Clearfil Photo Posterior
Composite

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the mechanical properties of Clearfil Photo
Posterior, a light-curing, radiopaque composite restorative material. The information is

compiled from various scientific studies to offer a comprehensive resource for professionals in

dental materials research and development.

Introduction
Clearfil Photo Posterior is a dental composite designed for restorations in the posterior

region.[1][2][3] As a material intended for stress-bearing applications, its mechanical properties

are of paramount importance for clinical success. This guide synthesizes available data on its

key mechanical characteristics, including wear resistance, flexural strength, and degree of

conversion, and outlines the experimental protocols used to determine these properties.

Composition and its Influence on Mechanical
Properties
The performance of Clearfil Photo Posterior is a direct result of its composition. As a hybrid

composite, it contains a resin matrix and inorganic filler particles.[4] The specific size,
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distribution, and loading of these fillers, along with the chemistry of the resin matrix, dictate the

material's overall strength, durability, and handling characteristics.

Composition to Property Relationship of Clearfil Photo Posterior

Compositional Elements

Resulting Mechanical Properties

Resin Matrix (e.g., Bis-GMA, TEGDMA)

Low Polymerization Shrinkage

Inorganic Filler Particles (Hybrid)

High Wear Resistance

High Flexural StrengthHigh Compressive Strength

Silane Coupling Agent

Photoinitiator System

Optimal Degree of Conversion

Click to download full resolution via product page

Composition to Property Relationship of Clearfil Photo Posterior

Mechanical Properties: Data Summary
The following tables summarize the available quantitative data on the mechanical properties of

Clearfil Photo Posterior.

Table 1: Wear Resistance
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Study Type Method Key Findings Citations

In Vitro Comparative

Study

Three-body wear

device

Demonstrated strong

relationship between

in-vitro and clinical

wear data; evaluated

against seven other

posterior composites.

[4]

In Vitro Simulation
Multi-mode oral wear

simulator

Capable of

characterizing

abrasion and attrition

wear simultaneously.

[5]

Table 2: Flexural Properties

Property Method
Reported
Value

Notes Citations

Flexural Strength

ISO 4049

(Three-point

bending)

> 80 MPa

(Required for

posterior

composites)

Specific value for

Clearfil Photo

Posterior not

provided, but this

is the standard it

must meet. A

related material,

Clearfil Photo

Core, showed

125 ± 12 MPa.

[6][7]

Fracture

Strength (of a

composite

structure)

Static

Compression

893 ± 459 N to

1326 ± 391 N

This was for a

fiber-reinforced

restoration using

Clearfil Photo

Posterior, not the

bulk material

itself.

[8]
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Table 3: Degree of Conversion

Light Source Curing Time
Degree of
Conversion (DC)

Citations

LED 40 s 43% [9][10]

QTH (Halogen) 40 s Higher than LED [9][10]

PAC (Plasma Arc) 10 s

No significant

difference from QTH

or LED

[9][10]

Table 4: Polymerization Shrinkage

Measurement Technique Key Considerations Citations

Dilatometer

A common method for

measuring volumetric

shrinkage.

[11]

Micro-CT

A highly accurate method for

three-dimensional shrinkage

evaluation.

[12]

Shrinkage Stress

Unfavorable cavity

configurations (Class I and II)

can increase shrinkage stress,

potentially compromising the

adhesive bond.

[13]

Experimental Protocols
Detailed methodologies are crucial for the replication and comparison of study results. The

following sections describe the experimental protocols commonly used to evaluate the

mechanical properties of dental composites like Clearfil Photo Posterior.

Wear Resistance Testing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3571517/
https://www.researchgate.net/publication/235620828_Conversion_degrees_of_resin_composites_using_different_light_sources
https://pmc.ncbi.nlm.nih.gov/articles/PMC3571517/
https://www.researchgate.net/publication/235620828_Conversion_degrees_of_resin_composites_using_different_light_sources
https://pmc.ncbi.nlm.nih.gov/articles/PMC3571517/
https://www.researchgate.net/publication/235620828_Conversion_degrees_of_resin_composites_using_different_light_sources
https://sciresol.s3.us-east-2.amazonaws.com/IJST/Articles/2016/Issue-20/Article2.pdf
https://www.researchgate.net/publication/390307242_Evaluation_of_Polymerization_Shrinkage_Microhardness_and_Depth_of_Cure_of_Different_Types_of_Bulk-Fill_Composites
https://repository.ubn.ru.nl/bitstream/handle/2066/146531/146531.pdf?sequence=1
https://www.benchchem.com/product/b1167793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To simulate the wear of the composite material in the oral environment.

Methodology (Three-Body Wear):

Cylindrical cavity preparations (e.g., 4 mm in diameter) are made in the occlusal surface of

extracted human molars.[4]

The cavities are restored with Clearfil Photo Posterior according to the manufacturer's

instructions.[4]

The restored teeth are then subjected to simulated chewing cycles in a three-body wear

device. This device typically involves an antagonist cusp moving against the composite

surface in the presence of a third body, such as a slurry of food-simulating particles (e.g.,

ground seeds).[4][5]

Wear is quantified by measuring the volume loss of the composite restoration, often using

profilometry or 3D scanning.[5]

Flexural Strength Testing
Objective: To determine the material's resistance to bending forces, which is critical for

resisting fracture under occlusal loads.

Methodology (ISO 4049):

Bar-shaped specimens of the composite are fabricated (e.g., 2 mm x 2 mm x 25 mm).[10]

[14]

The specimens are light-cured according to a standardized protocol.

After a specified storage period (e.g., 24 hours in water at 37°C), the specimens are

subjected to a three-point bending test in a universal testing machine.[7]

A load is applied to the center of the specimen until it fractures.

The flexural strength and flexural modulus are calculated from the load at fracture and the

dimensions of the specimen.[7]
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Experimental Workflow for Flexural Strength Testing (ISO 4049)

Specimen Preparation
(e.g., 2x2x25 mm bars)

Light Curing
(Standardized Protocol)

Storage
(e.g., 24h in 37°C water)

Three-Point Bending Test
(Universal Testing Machine)

Data Acquisition
(Load at Fracture)

Calculation
(Flexural Strength & Modulus)

Click to download full resolution via product page

Experimental Workflow for Flexural Strength Testing (ISO 4049)

Degree of Conversion Measurement
Objective: To quantify the percentage of monomer that has converted to polymer after light

curing, which directly impacts the material's final mechanical properties and biocompatibility.

Methodology (FTIR Spectroscopy):

A small amount of uncured composite is placed on the crystal of a Fourier Transform

Infrared (FTIR) spectrometer to obtain a baseline spectrum of the unpolymerized material.
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A specimen of a standardized thickness (e.g., 2 mm) is prepared in a mold and light-cured.

[6][9][10]

The cured specimen is then analyzed using FTIR to obtain a spectrum of the polymerized

material.

The degree of conversion is calculated by comparing the peak heights of the aliphatic

carbon-carbon double bonds (C=C) before and after curing, relative to an internal standard

peak (e.g., aromatic C=C).[9]

Conclusion
Clearfil Photo Posterior is a posterior composite material with documented high wear

resistance.[1][4][5][15] While specific, comprehensive data for all mechanical properties from a

single source is not readily available in the reviewed literature, the existing studies indicate that

its properties are in line with the requirements for a durable posterior restorative material. The

degree of conversion is influenced by the light source used, which is an important

consideration for clinical application.[9][10] Further research providing a complete and

standardized dataset for Clearfil Photo Posterior would be beneficial for comparative

analyses. The methodologies described provide a framework for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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